Cas no 833454-97-0 (Benzeneethanamine, N-(4-methyl-2-nitrophenyl)-)

• Product Name: Benzeneethanamine, N-(4-methyl-2-nitrophenyl)-
• CAS No: 833454-97-0
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 673314
• PubChem ID: 43349357
• Update Time: 2025-04-19

Benzeneethanamine, N-(4-methyl-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, N-(4-methyl-2-nitrophenyl)-
• 4-methyl-2-nitro-N-(2-phenylethyl)aniline
• SCHEMBL18184326
• DTXSID10655909
• 833454-97-0
• N-phenethyl-4-methyl-2-nitroaniline

• Inchi： 1S/C15H16N2O2/c1-12-7-8-14(15(11-12)17(18)19)16-10-9-13-5-3-2-4-6-13/h2-8,11,16H,9-10H2,1H3
• InChI Key： JXJBGMRPVPXQQC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C)C=CC=1NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 256.121177757g/mol
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 57.8Ų